Cas no 744-57-0 (1,3-Benzenedisulfonamide,N1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1,3-Benzenedisulfonamide,N1-[3-(trifluoromethyl)phenyl]-
• CAS No: 744-57-0
• MF: C₁₃H₁₁F₃N₂O₄S₂
• MW: 380.362651109695
• CID: 575160
• PubChem ID: 249863
• Update Time: 2025-04-19

1,3-Benzenedisulfonamide,N1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonamide,N1-[3-(trifluoromethyl)phenyl]-
• 3-Sulfamoyl-benzol-sulfonsaeure-(1)-(3-trifluormethyl-anilid)
• 3-(aminosulfonyl)-benzoic acid
• 3-carboxybenzenesulfonamide
• 3-Sulfamoyl-benzoesaeure
• 3-Sulfamoyl-benzoic acid
• 3-Sulfamoyl-benzol-sulfonsaeure-(1)-< 3-trifluormethyl-anilid>
• 3-Sulfamylbenzoic acid
• AC1L5H4D
• AC1Q6VAG
• ACMC-1B9IL
• Benzoesaeure-sulfonamid-(3)
• m-Sulfamid-benzoesaeure
• Oprea1_305422
• PubChem20089
• SureCN67270
• NSC-68625
• NSC68625
• DTXSID30995915
• AKOS006743930
• N~1~-[3-(Trifluoromethyl)phenyl]benzene-1,3-disulfonamide
• Z237746942
• 744-57-0

• Inchi： 1S/C13H11F3N2O4S2/c14-13(15,16)9-3-1-4-10(7-9)18-24(21,22)12-6-2-5-11(8-12)23(17,19)20/h1-8,18H,(H2,17,19,20)
• InChI Key： BLZBYEHTMPRNTG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)S(N)(=O)=O)(NC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 380.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.578
• Boiling Point: 539.4°C at 760 mmHg
• Flash Point: 280°C
• Refractive Index: 1.59
• PSA: 9.23
• LogP: 5.08850